Cas no 21333-26-6 (6H-Purin-6-one,2-amino-9-(2-chlorophenyl)-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,2-amino-9-(2-chlorophenyl)-1,9-dihydro-
• CAS No: 21333-26-6
• MF: C₁₁H₈ClN₅O
• MW: 261.667119979858
• CID: 289262
• PubChem ID: 135418801
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-(2-chlorophenyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-(2-chlorophenyl)-1,9-dihydro-
• 2-amino-9-(2-chlorophenyl)-3H-purin-6-one
• 2-amino-9-(2-chloro-phenyl)-1,9-dihydro-purin-6-one
• 9-(o-Chlor-phenyl)-guanin
• AC1L7D62
• NSC210390
• 2-Amino-9-(2-chlorophenyl)-3,9-dihydro-6H-purin-6-one
• DTXSID20308919
• 21333-26-6
• NSC-210390

• Inchi： 1S/C11H8ClN5O/c12-6-3-1-2-4-7(6)17-5-14-8-9(17)15-11(13)16-10(8)18/h1-5H,(H3,13,15,16,18)
• InChI Key： ZJEJYDANSKLEBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 261.04194
• Monoisotopic Mass: 261.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 542.7°Cat760mmHg
• Flash Point: 282°C
• Refractive Index: 1.814
• PSA: 85.3
• LogP: 1.92560